Cas no 62406-69-3 (Benzenamine, 2,3,6-trichloro-4-nitro-)

• Product Name: Benzenamine, 2,3,6-trichloro-4-nitro-
• CAS No: 62406-69-3
• MF: C₆H₃Cl₃N₂O₂
• MW: 241.459218263626
• CID: 445841
• PubChem ID: 18354559
• Update Time: 2025-04-19

Benzenamine, 2,3,6-trichloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,6-trichloro-4-nitro-
• 2,3,6-trichloro-4-nitroaniline
• 62406-69-3
• LUAAQMFDPHTJDZ-UHFFFAOYSA-N
• DTXSID20593045
• SCHEMBL6186321

• Inchi： 1S/C6H3Cl3N2O2/c7-2-1-3(11(12)13)4(8)5(9)6(2)10/h1H,10H2
• InChI Key： LUAAQMFDPHTJDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1[N+](=O)[O-])Cl)N)Cl

Computed Properties

• Exact Mass: 239.92619
• Monoisotopic Mass: 239.926010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16